Cas no 893641-22-0 (3'-Chloro-biphenyl-4-propanoic acid)

• Product Name: 3'-Chloro-biphenyl-4-propanoic acid
• CAS No: 893641-22-0
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• CID: 859343
• Update Time: 2023-08-03

3'-Chloro-biphenyl-4-propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-biphenyl-4-propanoic acid

• Inchi： 1S/C15H13ClO2/c16-14-3-1-2-13(10-14)12-7-4-11(5-8-12)6-9-15(17)18/h1-5,7-8,10H,6,9H2,(H,17,18)
• InChI Key： IXDNSJJRSZSCKY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC(=CC=1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls